N-(2,4-dimethylphenyl)-2-({5-[(4-methoxyphenyl)methyl]-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[3-[(4-methoxyphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H25N3O4S/c1-17-8-13-22(18(2)14-17)29-24(32)16-36-28-30-25-21-6-4-5-7-23(21)35-26(25)27(33)31(28)15-19-9-11-20(34-3)12-10-19/h4-14H,15-16H2,1-3H3,(H,29,32)
• InChI Key: SFPORGYEFPOVAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)OC)OC5=CC=CC=C53)C
• Molecular Formula: C28H25N3O4S
• Molecular Weight: 499.6 g/mol
• CAS No.: 866873-80-5

Description

Synthesis Analysis

Synthesis analysis involves understanding the methods and conditions used to synthesize the compound. This could include the starting materials, catalysts, temperature, pressure, and other factors.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This includes understanding the reaction mechanisms, the conditions under which the reactions occur, and the products formed.

Physical and Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, reactivity, and stability.

Scientific Research Applications

Synthetic Methodologies

Chemical research often focuses on the synthesis of complex molecules, which includes the development of new reactions and methodologies. Compounds similar to the one mentioned are typically synthesized for studying reaction mechanisms, enhancing synthetic routes, or creating novel molecules with potential biological or material applications. For example, studies related to the synthesis of complex organic compounds involving heterocyclic chemistry and sulfanylacetamide derivatives provide insights into constructing molecules with specific functional groups or structural features (Stoodley & Watson, 1975).

Pharmacological Activities

Organic compounds with complex structures, including those with sulfanylacetamide groups, often exhibit pharmacological activities. Research into similar compounds can lead to the discovery of new drugs or therapeutic agents. Biotransformation studies, for example, explore how compounds are metabolized in the body, leading to insights into their potential use as cognitive enhancers or in treating specific diseases (Fujimaki et al., 1990).

Mechanism of Action

If the compound is a drug or a biologically active compound, the mechanism of action refers to how it exerts its effect at the molecular level.

Safety and Hazards

This involves understanding the safety precautions that need to be taken while handling the compound and the potential hazards it poses. This information can be found in the compound’s Material Safety Data Sheet.

Future Directions

Future directions could involve potential applications of the compound, areas of research that need further exploration, and how the compound could be modified or used in the future.